Dimethyl[(5-methylcyclohexa-1,4-dien-1-yl)oxy](propan-2-yl)silane

• CAS No.: 62790-96-9
• Molecular Formula: C12H22OSi
• Molecular Weight: 210.39 g/mol
• IUPAC Name: dimethyl-(5-methylcyclohexa-1,4-dien-1-yl)oxy-propan-2-ylsilane
• InChI: InChI=1S/C12H22OSi/c1-10(2)14(4,5)13-12-8-6-7-11(3)9-12/h7-8,10H,6,9H2,1-5H3
• InChI Key: RRXKZOQCXGBGFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC=C(C1)O[Si](C)(C)C(C)C

Description

Dimethyl(5-methylcyclohexa-1,4-dien-1-yl)oxysilane is a compound that belongs to the class of organosilicon compounds. These compounds are characterized by the presence of silicon atoms bonded to organic groups. The unique structure of this compound, which includes a cyclohexadiene ring and a silane group, makes it an interesting subject for various chemical studies and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dimethyl(5-methylcyclohexa-1,4-dien-1-yl)oxysilane typically involves the reaction of a cyclohexadiene derivative with a silane reagent. One common method is the hydrosilylation reaction, where a silane compound reacts with an alkene in the presence of a catalyst, such as platinum or rhodium complexes . The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

Dimethyl(5-methylcyclohexa-1,4-dien-1-yl)oxysilane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols or siloxanes.

Reduction: Reduction reactions can convert the compound into simpler silanes.

Substitution: The silane group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like halides and alkoxides are employed in substitution reactions.

Major Products

The major products formed from these reactions include silanols, siloxanes, and substituted silanes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Dimethyl(5-methylcyclohexa-1,4-dien-1-yl)oxysilane has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug delivery systems.

Industry: It is used in the production of silicone-based materials, coatings, and adhesives.

Mechanism of Action

The mechanism of action of Dimethyl(5-methylcyclohexa-1,4-dien-1-yl)oxysilane involves its interaction with various molecular targets. The silane group can form covalent bonds with other molecules, leading to the formation of stable complexes. These interactions can influence the reactivity and properties of the compound, making it useful in various chemical and biological processes .

Comparison with Similar Compounds

Similar Compounds

• Cyclohexene, 4-[(1E)-1,5-dimethyl-1,4-hexadien-1-yl]-1-methyl-
• (R,Z)-2-Methyl-6-(4-methylcyclohexa-1,4-dien-1-yl)hept-2-en-1-ol
• ®-1-Methyl-4-(6-methylhept-5-en-2-yl)cyclohexa-1,4-diene

Uniqueness

Dimethyl(5-methylcyclohexa-1,4-dien-1-yl)oxysilane is unique due to its specific combination of a cyclohexadiene ring and a silane group. This structure imparts distinct chemical properties and reactivity, making it valuable for specialized applications in synthesis and material science .